Cas no 1804828-26-9 (3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804828-26-9
• MF: C₇H₂F₅IN₂O₃
• MW: 383.998871326447
• CID: 4814058
• Update Time: 2025-05-19

3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F5IN2O3/c8-5(9)3-4(13)2(18-7(10,11)12)1-14-6(3)15(16)17/h1,5H
• InChI Key： MEWHZMCSDGOBIP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

Introduction to 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804828-26-9)

3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804828-26-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl, iodo, nitro, and trifluoromethoxy substituents on a pyridine ring, exhibits a range of properties that make it a valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a popular choice in drug design. The iodo substituent, on the other hand, provides a handle for further chemical modifications through various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. The nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and biological activity of the molecule. Lastly, the trifluoromethoxy group is a potent lipophilic moiety that can improve the pharmacokinetic properties of drugs by enhancing their ability to cross biological membranes.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine in the development of new therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyridine derivatives containing this scaffold. The researchers found that these compounds exhibited potent anti-cancer activity against various human cancer cell lines, particularly in lung and breast cancer models. The enhanced lipophilicity and metabolic stability conferred by the difluoromethyl and trifluoromethoxy groups were identified as key factors contributing to their efficacy.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine as a building block for the synthesis of novel anti-inflammatory agents. The resulting compounds showed significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The presence of the iodo group facilitated efficient coupling reactions, allowing for the rapid generation of a diverse library of compounds for biological screening.

The versatility of 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine extends beyond its use as an intermediate in drug discovery. In the field of agrochemistry, this compound has been investigated as a potential lead structure for developing new herbicides and pesticides. A 2020 study in Pest Management Science demonstrated that derivatives of this pyridine scaffold exhibited excellent herbicidal activity against both monocot and dicot weeds. The unique combination of functional groups provided enhanced selectivity and reduced environmental impact compared to existing commercial products.

The synthetic accessibility of 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine is another factor contributing to its widespread use in research. A robust synthetic route involving sequential functionalization steps has been established, allowing for gram-scale production with high purity and yield. This synthetic methodology has been detailed in several peer-reviewed articles and patents, making it accessible to researchers worldwide.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804828-26-9) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new therapeutic agents, agrochemicals, and other advanced materials. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern chemistry.